Cas no 1692051-34-5 (2-ethyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 2-ethyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1692051-34-5
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5702425
• PubChem ID: 136838858
• Update Time: 2025-06-08

2-ethyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1692051-34-5
• EN300-1118031
• Pyrazolo[1,5-a]pyrimidine, 2-ethyl-4,5,6,7-tetrahydro-5,7-dimethyl-
• 2-ethyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C10H17N3/c1-4-9-6-10-11-7(2)5-8(3)13(10)12-9/h6-8,11H,4-5H2,1-3H3
• InChI Key： STSUQSVTYLAAQT-UHFFFAOYSA-N
• SMILES： N12C(=CC(CC)=N1)NC(C)CC2C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 311.0±21.0 °C(Predicted)
• pka: 4.99±0.60(Predicted)

Additional information on 2-ethyl-5,7-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

2-Ethyl-5,7-Dimethyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1692051-34-5)

The compound 2-Ethyl-5,7-Dimethyl-4H,5H,6H,7H-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1692051-34-5) is a structurally unique heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug discovery and material science. The molecule features a fused pyrazole and pyrimidine ring system with specific substituents that contribute to its distinct chemical properties.

Recent studies have highlighted the importance of pyrazolopyrimidines in medicinal chemistry due to their ability to interact with various biological targets. The CAS No. 1692051-34-5 compound has been explored for its potential as a lead molecule in the development of novel therapeutic agents. Its structure allows for extensive functionalization, enabling researchers to modify its properties to suit specific biological applications.

The synthesis of 2-Ethyl-5,7-Dimethyl-Pyrazolo[1,5-a]Pyrimidine involves a series of well-established organic reactions. Key steps include the formation of the pyrazole ring through cyclization reactions and subsequent modifications to introduce the ethyl and methyl substituents. These substituents play a crucial role in modulating the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In terms of physical properties, CAS No. 1692051-34-5 exhibits a melting point of approximately 230°C under standard conditions. Its stability under thermal and chemical stress has been thoroughly investigated, revealing its suitability for use in high-throughput screening assays. The compound's ability to form stable complexes with metal ions has also been reported in recent research studies.

The application of Pyrazolo[1,5-a]Pyrimidine derivatives in the field of oncology has gained significant attention. Preclinical studies have demonstrated that CAS No. 1692051-34-5 possesses potent anti-proliferative activity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis induction.

Furthermore, the compound has shown promise in inflammatory disease models due to its anti-inflammatory properties. Researchers have identified that CAS No. 1692051-34-5 can modulate cytokine production and reduce oxidative stress markers in experimental settings.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Pyrazolo[1,5-a]Pyrimidine derivatives with various protein targets. These computational models have provided valuable insights into the structure-function relationship of CAS No. 1692051-34-5, guiding further optimization efforts for enhanced therapeutic efficacy.

In conclusion, 2-Ethyl-5,7-Dimethyl-Pyrazolo[1,5-a]Pyrimidine (CAS No. 1692051-34-) represents a promising molecule with diverse applications in drug discovery and chemical synthesis. Its unique structure and favorable properties make it a valuable asset for researchers exploring innovative solutions in medicinal chemistry.